N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)naphthalene-2-sulfonamide

• IUPAC Name: N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)naphthalene-2-sulfonamide
• InChI: InChI=1S/C20H20N2O4S2/c1-27(23,24)22-12-4-7-16-8-10-18(14-20(16)22)21-28(25,26)19-11-9-15-5-2-3-6-17(15)13-19/h2-3,5-6,8-11,13-14,21H,4,7,12H2,1H3
• InChI Key: GWSGPHYWISIFNF-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC2=C1C=C(C=C2)NS(=O)(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C20H20N2O4S2
• Molecular Weight: 416.5 g/mol

Description

N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)naphthalene-2-sulfonamide is a chemical compound that has gained attention in the scientific community due to its potential use in research applications. This compound is also known as NSC 74859 and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Scientific Research Applications

5-HT(6) Serotonin Receptor Ligands

Piperazinyl derivatives of 1-(arylsulfonyl)-2,3-dihydro-1H-quinolin-4-ones, closely related to the target compound, have been identified for their high binding affinities for the 5-HT(6) receptor, indicating their potential in neurological studies and drug development for disorders related to serotonin dysfunction (Park et al., 2011).

In Vitro Cytotoxic Properties

Compounds with a structure similar to the query have shown pronounced cancer cell growth inhibitory effects in in vitro studies. Specifically, benzotriazole-containing quinolines were effective against human tumor cell lines, suggesting their application in cancer research and therapy development (Korcz et al., 2018).

Neuropathic Pain Alleviation

A series of arylsulfonylaminomethyl-3-(1-phenyl-5-isopropyl)pyrazoles, sharing structural motifs with the search compound, were evaluated for their neuropathic pain-alleviating effects in vivo, demonstrating the potential of sulfonamide derivatives in pain management research (Hong et al., 2017).

Enantioselective Hydrogenations

The development of sulfoximine-derived P,N ligands for the enantioselective hydrogenation of quinoline derivatives showcases the application of naphthalene and quinoline-based compounds in catalysis and synthesis, leading to high enantioselectivities (Lu & Bolm, 2008).

Molecular Docking and Drug Design

Research into quinolinyl sulfonamides as methionine aminopeptidase (MetAP) inhibitors highlights their potential in drug discovery, especially in the development of antibacterial agents and cancer therapeutics. The inhibition mechanism involves complex formation with metal ions at the enzyme's active site, emphasizing the importance of metal interactions in drug design (Huang et al., 2006).